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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the in vitro evaluation of Segigratinib
hydrochloride, a potent inhibitor of Fibroblast Growth Factor Receptors (FGFRs) and Colony-
Stimulating Factor 1 Receptor (CSF1R). The following protocols are foundational for
characterizing the biochemical and cellular activity of Segigratinib and similar kinase inhibitors.

Mechanism of Action

Segigratinib is an ATP-competitive tyrosine kinase inhibitor targeting the FGFR family (FGFRL1,
FGFR2, FGFR3) and CSF1R.[1][2] Dysregulation of these signaling pathways is implicated in
the pathogenesis of various cancers.[3] Segigratinib binds to the ATP-binding pocket of the
kinase domain, inhibiting autophosphorylation and subsequent activation of downstream
signaling pathways, such as the RAS-MAPK and PI3K-AKT cascades, thereby impeding tumor
growth and proliferation.[2][3]
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Table 1: In Vitro Biochemical Potency of Segigratinib

irachloride ( hetical Data)

Target Kinase IC50 (nM) Assay Method

LanthaScreen™ Eu Kinase

FGFR1 1.2 o
Binding Assay
FGFR2 0.9 ADP-Glo™ Kinase Assay
FGFR3 15 HTRF® Kinase Assay
FGFR4 45 ADP-Glo™ Kinase Assay
LanthaScreen™ Eu Kinase
CSF1R 3.0 o
Binding Assay
VEGFR2 >1000 ADP-Glo™ Kinase Assay

Table 2: Cellular Activity of Segigratinib Hydrochloride
in Cancer Cell Lines with FGFR Aberrations
(Hypothetical Data)
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BENGHE

FGFR

Cell Line Cancer Type . GI50 (nM) Assay Method
Alteration
CellTiter-Glo®
FGFR2
SNU-16 Gastric Cancer o 5 Luminescent Cell
Amplification _
Viability Assay
MTS Cell
Multiple FGFR3 Mutation ) )
KMS-11 12 Proliferation
Myeloma (Y373C)
Assay
Acute Myeloid ) Resazurin Cell
KG-1 ) FGFR1 Fusion 8 o
Leukemia Viability Assay
Lung Squamous FGFR1 MTT Cell
H-520 . I 15 I
Cell Carcinoma Amplification Viability Assay
CellTiter-Glo®
RT112/84 Bladder Cancer FGFR3 Fusion 10 Luminescent Cell

Viability Assay

Experimental Protocols
Protocol 1: In Vitro Kinase Inhibition Assay (ADP-Glo™

Method)

This protocol describes the determination of the half-maximal inhibitory concentration (IC50) of

Segigratinib hydrochloride against FGFR and CSF1R kinases using a luminescence-based

assay that measures ADP production.

Materials:

Kinase-specific substrate (e.g., Poly(E,Y)4:1)

Segigratinib hydrochloride stock solution (in DMSO)

Recombinant human FGFR1, FGFR2, FGFR3, FGFR4, and CSF1R kinases (active)

ADP-GIlo™ Kinase Assay Kit (contains ADP-Glo™ Reagent and Kinase Detection Reagent)
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ATP solution

Kinase Assay Buffer (e.g., 40mM Tris-HCI pH 7.5, 20mM MgClz, 0.1 mg/mL BSA)

White, opaque 96-well or 384-well plates

Multichannel pipettes

Plate reader capable of measuring luminescence
Procedure:

o Compound Preparation: Prepare a serial dilution of Segigratinib hydrochloride in DMSO.
Further dilute these solutions in Kinase Assay Buffer to achieve the desired final
concentrations. Include a DMSO-only control.

e Kinase Reaction Setup:

o Add 5 L of the diluted Segigratinib hydrochloride or DMSO control to the wells of the
assay plate.

o Add 10 pL of a solution containing the kinase and substrate in Kinase Assay Buffer.

o Initiate the reaction by adding 10 pL of ATP solution in Kinase Assay Buffer. The final
reaction volume is 25 pL.

 Incubation: Incubate the plate at 30°C for 60 minutes.
e ADP Detection:
o Add 25 pL of ADP-Glo™ Reagent to each well.

o Incubate at room temperature for 40 minutes to stop the kinase reaction and deplete the
remaining ATP.

e ATP Generation and Luminescence Measurement:
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o Add 50 pL of Kinase Detection Reagent to each well to convert ADP to ATP and generate
a luminescent signal.

o Incubate at room temperature for 30-60 minutes.

o Measure the luminescence using a plate reader.

o Data Analysis:

o Calculate the percentage of inhibition for each concentration of Segigratinib
hydrochloride relative to the DMSO control.

o Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the
data to a sigmoidal dose-response curve to determine the IC50 value.

...........

Data Analysis
() () (e ) ()

Click to download full resolution via product page

Workflow for the in vitro kinase inhibition assay.

Protocol 2: Cell Viability Assay (MTS Method)

This protocol details the assessment of Segigratinib hydrochloride's effect on the
proliferation of cancer cell lines.[4]

Materials:
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e Cancer cell lines with known FGFR alterations

o Complete cell culture medium

o Segigratinib hydrochloride stock solution (in DMSO)

o 96-well flat-bottom cell culture plates

e MTS reagent (e.g., CellTiter 96® AQueous One Solution Cell Proliferation Assay)
e Spectrophotometer (plate reader)

Procedure:

o Cell Seeding: Seed the cells into 96-well plates at a density of 2,000-5,000 cells per well in
100 pL of complete medium and allow them to adhere overnight.

e Compound Treatment:

o Prepare a serial dilution of Segigratinib hydrochloride in the complete cell culture
medium.

o Remove the medium from the cells and add 100 pL of the medium containing various
concentrations of Segigratinib hydrochloride or a DMSO vehicle control.

 Incubation: Incubate the plates for 72 hours at 37°C in a humidified atmosphere with 5%
COo..

 Viability Measurement:

o Add 20 pL of MTS reagent to each well.

o Incubate for 1-4 hours at 37°C.
» Detection: Measure the absorbance at 490 nm using a spectrophotometer.
o Data Analysis:

o Normalize the data to the vehicle-treated control cells.
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o Calculate the percentage of growth inhibition for each concentration.

o Determine the GI50 (concentration for 50% of maximal inhibition of cell proliferation) value
by fitting the data to a dose-response curve.

(Seed Cells in 96-well Plate)

Allow Cells to Adhere Overnighg Grepare Segigratinib Dilutions in Medium

'

Treat Cells with Segigratinib

:

Incubate for 72 hours

:

Add MTS Reagent

Incubate for 1-4 hours
(Measure Absorbance at 490 nn)

(Data Analysis and G150 Determinatior)

Click to download full resolution via product page
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Workflow for the cell viability (MTS) assay.

Protocol 3: Western Blot Analysis of FGFR
Phosphorylation

This protocol is for assessing the inhibition of FGFR autophosphorylation in cancer cell lines
treated with Segigratinib hydrochloride.[3]

Materials:

e Cancer cell line with an FGFR alteration

o Complete cell culture medium

o Segigratinib hydrochloride stock solution (in DMSO)

o 6-well cell culture plates

o Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)
o Protein quantification assay (e.g., BCA assay)

e SDS-PAGE gels and running buffer

» Transfer buffer and PVDF membrane

¢ Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

e Primary antibodies: anti-phospho-FGFR (e.g., p-FGFR Tyr653/654), anti-total-FGFR, and
anti-GAPDH or 3-actin

o HRP-conjugated secondary antibody
e Enhanced chemiluminescence (ECL) substrate
e Imaging system

Procedure:
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e Cell Treatment:
o Seed cells in 6-well plates and grow to 70-80% confluency.

o Treat the cells with various concentrations of Segigratinib hydrochloride or DMSO for a
specified time (e.g., 2-4 hours).

» Protein Extraction:
o Wash the cells with ice-cold PBS.
o Lyse the cells with lysis buffer and collect the lysate.
o Centrifuge to pellet cell debris and collect the supernatant.

o Protein Quantification: Determine the protein concentration of each lysate using a BCA
assay.

o SDS-PAGE and Western Blotting:
o Denature equal amounts of protein from each sample by boiling in Laemmli buffer.
o Separate the proteins by SDS-PAGE.
o Transfer the proteins to a PVYDF membrane.

e Immunoblotting:

[¢]

Block the membrane with blocking buffer for 1 hour at room temperature.

[e]

Incubate the membrane with the primary antibody (e.g., anti-p-FGFR) overnight at 4°C.

Wash the membrane with TBST.

o

[¢]

Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

Wash the membrane with TBST.

[¢]

e Detection:
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o Apply the ECL substrate to the membrane.
o Capture the chemiluminescent signal using an imaging system.
e Stripping and Re-probing:

o The membrane can be stripped and re-probed with antibodies for total FGFR and a
loading control (e.g., GAPDH).

e Data Analysis:

o Quantify the band intensities using densitometry software.

o Normalize the p-FGFR signal to the total FGFR signal for each sample.
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FGFR Signaling Pathway
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Simplified FGFR signaling pathway and inhibition by Segigratinib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. tools.thermofisher.com [tools.thermofisher.com]
e 2. benchchem.com [benchchem.com]

e 3. benchchem.com [benchchem.com]

o 4. Cell viability assay [bio-protocol.org]

» To cite this document: BenchChem. [Application Notes and Protocols for Segigratinib
Hydrochloride In Vitro Assays]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15579901/docs#application-notes-and-protocols-for-
segigratinib-hydrochloride-in-vitro-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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